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Ac-(6-O-stearoyl)-muramyl-Ala-D-

Glu-NH2

Cat. No.: B1243301

Get Quote

Introduction & Mechanistic Rationale
Dendritic cells (DCs) are the sentinels of the immune system, bridging innate and adaptive

immunity.[1] For effective T-cell priming—particularly for Th1-polarized responses required in

oncology and antiviral vaccine development—robust DC maturation is non-negotiable.

L18-MDP (6-O-stearoyl-N-acetylmuramyl-L-alanine-D-isoglutamine) is a synthetic, lipophilic

derivative of Muramyl Dipeptide (MDP). While MDP is the minimal bioactive peptidoglycan

motif common to all bacteria, its hydrophilic nature limits cellular uptake. L18-MDP incorporates

a stearoyl fatty acid chain, significantly enhancing its membrane permeability and endosomal

uptake.

Why L18-MDP?
Enhanced Potency: 10–100x more potent than native MDP due to superior intracellular

delivery.

Target Specificity: Selectively activates NOD2 (Nucleotide-binding oligomerization domain-

containing protein 2), an intracellular pattern recognition receptor (PRR).
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Synergistic Adjuvanticity: When combined with IFN-

or TLR agonists (e.g., TLR4 ligands), L18-MDP induces a "super-activated" DC phenotype
characterized by high IL-12p70 secretion, essential for cytotoxic T lymphocyte (CTL)
generation.

NOD2 Signaling Pathway
Upon endosomal internalization, L18-MDP binds NOD2, triggering a signaling cascade that

culminates in the activation of NF-

B and MAPK pathways.
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Figure 1: NOD2 signaling cascade activated by L18-MDP.[2][3][4] The lipophilic stearoyl chain

facilitates entry, allowing interaction with cytosolic NOD2, recruitment of RIPK2, and

subsequent proinflammatory gene transcription.

Materials & Reagent Preparation
Key Reagents

Reagent Specification Recommended Source

L18-MDP
Synthetic NOD2 agonist, >95%

purity
InvivoGen / Sigma

GM-CSF Recombinant Human/Mouse PeproTech / R&D Systems

IL-4 Recombinant Human/Mouse PeproTech / R&D Systems

IFN- Recombinant Human/Mouse PeproTech / R&D Systems

Base Media RPMI 1640 + L-Glutamine Gibco

Serum
10% Fetal Bovine Serum

(FBS), Heat-Inactivated
Hyclone (Endotoxin <1 EU/mL)

Stock Solution Preparation (L18-MDP)
L18-MDP is lipophilic. Improper solubilization leads to aggregation and poor reproducibility.

Solvent: Use DMSO (Dimethyl sulfoxide) for the primary stock to ensure complete

dissolution of the stearoyl chain. While water is possible, DMSO yields higher consistency.[5]

Concentration: Prepare a 5 mg/mL stock solution.

Procedure:

Add sterile DMSO to the lyophilized powder.

Vortex vigorously for 30 seconds.

Optional: If particles persist, sonicate in a water bath for 5 minutes at 37°C.
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Storage: Aliquot (e.g., 20

L) and store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocol: DC Generation & Stimulation
This protocol describes the generation of Monocyte-Derived Dendritic Cells (Mo-DCs) from

human PBMC or mouse bone marrow, followed by L18-MDP stimulation.

Phase 1: Differentiation (Day 0–6)
Objective: Generate immature DCs (iDCs) characterized by low CD83/CD86 and high

endocytic activity.

Isolation: Isolate CD14+ monocytes (Human) or Bone Marrow cells (Mouse).

Culture: Plate cells at

cells/mL in Complete Media (RPMI + 10% FBS + 1% Pen/Strep).

Differentiation Cocktail:

GM-CSF: 50 ng/mL (Human) or 20 ng/mL (Mouse).

IL-4: 20 ng/mL (Human) or 10 ng/mL (Mouse).

Maintenance: Feed cells on Day 3 by replacing 50% of media with fresh media + cytokines.

Phase 2: Maturation (Day 6–7)
Objective: Induce maturation using L18-MDP. Critical Note: L18-MDP alone induces moderate

maturation. For maximal Th1-polarizing activity (IL-12p70 high), synergy with IFN-

is required.

Experimental Groups:

Negative Control: Media only (iDC).

L18-MDP Only: 10
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g/mL.

Synergy Group (Recommended): L18-MDP (10

g/mL) + IFN-

(20 ng/mL).

Positive Control: LPS (100 ng/mL).

Step-by-Step Stimulation:

On Day 6, collect non-adherent and loosely adherent iDCs.

Resuspend at

cells/mL in fresh media containing cytokines (GM-CSF/IL-4).

Add L18-MDP to a final concentration of 10

g/mL.

Note: Dilute the DMSO stock 1:500 directly into the culture well or pre-dilute in media.

Ensure final DMSO < 0.2%.

(Optional but recommended) Add IFN-

(20 ng/mL) simultaneously.

Incubate for 24 hours at 37°C, 5% CO

.
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Figure 2: Timeline for DC generation and L18-MDP stimulation.
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Data Analysis & Validation
Flow Cytometry (Surface Markers)
Harvest cells on Day 7. Stain for the following markers to verify maturation.

Marker Role
Expected Result (L18-MDP
Stimulated)

CD11c DC Lineage High (Constitutive)

CD80 / CD86 Co-stimulation
Significant Upregulation (>10-

fold MFI increase)

CD83 Maturation
High Expression (Specific to

mDC)

HLA-DR / MHC-II Antigen Presentation Upregulated

CCR7 Migration
Upregulated (indicates lymph

node homing potential)

Cytokine Profiling (ELISA/Multiplex)
Collect supernatant on Day 7.

IL-12p70: The hallmark of Th1 polarization. L18-MDP alone induces low levels; L18-MDP +

IFN-

induces high levels (Synergy).

TNF-

/ IL-6: Pro-inflammatory markers.[2] Strongly induced by L18-MDP.

IL-10: Regulatory cytokine. Usually moderate; check ratio of IL-12/IL-10.
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Issue Probable Cause Solution

Precipitation in Media L18-MDP hydrophobicity

Ensure stock is fully dissolved

in DMSO. Sonicate stock

before use. Dilute rapidly into

vortexing media.

Low IL-12p70 Lack of synergy

L18-MDP requires a "second

signal" for maximal IL-12. Add

IFN-

(20 ng/mL) or CD40 Ligand.

High Cell Death
DMSO toxicity or Over-

stimulation

Ensure final DMSO < 0.2%.

Titrate L18-MDP down to 1

g/mL if toxicity is observed.

Weak CD80/86 Shift Poor initial differentiation

Check GM-CSF/IL-4 quality.

Verify iDC phenotype (CD14

low, CD11c high) before

stimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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